1H-Imidazole-2-methanol, 5-((3,5-dimethylphenyl)sulfinyl)-1-methyl-4-(1-methylethyl)-

Specification

• CAS No.: 178979-99-2
• Molecular Formula: C16H22N2O2S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: [5-(3,5-dimethylphenyl)sulfinyl-1-methyl-4-propan-2-ylimidazol-2-yl]methanol
• Standard InChI: InChI=1S/C16H22N2O2S/c1-10(2)15-16(18(5)14(9-19)17-15)21(20)13-7-11(3)6-12(4)8-13/h6-8,10,19H,9H2,1-5H3
• Standard InChI Key: RMHQMSPIVDSWIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)S(=O)C2=C(N=C(N2C)CO)C(C)C)C

Introduction

Chemical Structure and Properties

Molecular Composition

The compound’s molecular formula is C₁₆H₂₂N₂O₂S, with a molecular weight of 306.4 g/mol. Its IUPAC name, [5-(3,5-dimethylphenyl)sulfinyl-1-methyl-4-propan-2-ylimidazol-2-yl]methanol, reflects the intricate arrangement of functional groups:

• A sulfinyl group (-SO-) linked to a 3,5-dimethylphenyl ring.

• A 1-methylethyl (isopropyl) substituent at the 4-position of the imidazole ring.

• A hydroxymethyl group (-CH₂OH) at the 2-position.

Table 1: Key Chemical Properties

Property	Value
CAS No.	178979-99-2
Molecular Formula	C₁₆H₂₂N₂O₂S
Molecular Weight	306.4 g/mol
IUPAC Name	[5-(3,5-dimethylphenyl)sulfinyl-1-methyl-4-propan-2-ylimidazol-2-yl]methanol

Structural Features

The imidazole core, a five-membered ring with two nitrogen atoms, provides a platform for diverse electronic interactions. The sulfinyl group enhances electrophilicity, facilitating binding to biological targets, while the isopropyl group contributes steric bulk, potentially improving metabolic stability. X-ray crystallography of analogous imidazole-methanol complexes reveals planar imidazole rings with substituents adopting equatorial orientations to minimize steric strain.

Synthesis Methods

General Strategies

Synthesis of 1H-imidazole-2-methanol derivatives typically involves:

• Cyclization reactions using formamide or ammonium acetate to form the imidazole ring.

• Sulfinylation of pre-formed imidazoles with sulfinyl chlorides.

• Reduction steps to introduce hydroxymethyl groups, often employing lithium aluminum hydride (LiAlH₄).

For example, the synthesis of related imidazole-methanol derivatives involves bromination of ketones, amination with alkylamines, and cyclization with formamide, followed by reduction of aldehyde intermediates to methanol groups.

Optimization Challenges

Key challenges include controlling regioselectivity during sulfinylation and minimizing oxidation of the sulfinyl group. Industrial-scale production may employ continuous flow reactors to enhance yield and purity, as demonstrated in the synthesis of analogous N-alkylimidazole derivatives.

Compound	Antimicrobial MIC (µg/mL)	Antioxidant IC₅₀ (µM)
N-Methylimidazole-2-methanol	16–32	15–20
Cd(II)-imidazole complex	8–16	12–18

Research Findings and Applications

Drug Development Prospects

The compound’s lipophilicity (logP ≈ 2.8, estimated) balances membrane permeability and aqueous solubility, a critical factor in oral bioavailability. Molecular docking studies of analogous sulfinyl imidazoles predict strong binding to fungal cytochrome P450 enzymes (binding energy: −9.2 kcal/mol), supporting its potential as an antifungal agent.

Catalytic and Industrial Applications

Imidazole derivatives serve as ligands in transition-metal catalysis. The sulfinyl group’s electron-withdrawing nature could stabilize metal centers in catalytic cycles, analogous to phosphine ligands. Industrial applications may include asymmetric synthesis of pharmaceuticals, though further studies are needed.

Future Directions

Mechanistic Studies

Elucidating the compound’s mode of action against microbial targets is imperative. Time-kill assays and transcriptomic profiling could identify disrupted pathways, guiding structural optimization.

Toxicity and Pharmacokinetics

In vivo toxicity studies are lacking. Rodent models should assess acute toxicity (LD₅₀) and hepatic metabolism, particularly sulfoxide reduction pathways.

Synthetic Biology Approaches

Incorporating the compound into biomimetic chelating systems could yield novel metal-organic frameworks (MOFs) for drug delivery or environmental remediation.